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Compound of Interest

Compound Name: DL-Ethionine

Cat. No.: B556036 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management and disposal of chemical reagents are fundamental to laboratory safety and

environmental stewardship. This guide provides essential, step-by-step procedures for the safe

and compliant disposal of DL-Ethionine, a compound recognized for its potential health

hazards. Adherence to these protocols is critical to mitigate risks and ensure a secure research

environment.

DL-Ethionine is classified as a substance suspected of causing cancer (H351) and is known to

cause skin, eye, and respiratory irritation (H315, H319, H335).[1] Consequently, it must be

treated as hazardous waste. Standard laboratory waste disposal methods, such as drain

disposal or commingling with general refuse, are strictly prohibited.

Immediate Safety and Handling for Disposal
Before initiating the disposal process, it is imperative to handle DL-Ethionine with appropriate

safety measures.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a lab coat.

Ventilation: Handle the solid form of DL-Ethionine in a well-ventilated area or a chemical

fume hood to avoid dust inhalation.
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Spill Management: In the event of a spill, the material should be carefully swept up or

vacuumed and placed into a designated, sealed container for hazardous waste disposal.

Step-by-Step Disposal Protocol
The disposal of DL-Ethionine must align with local, regional, and national regulations. The

following steps outline a general yet comprehensive procedure for its proper disposal.

Waste Identification and Segregation:

Pure, uncontaminated DL-Ethionine waste should be collected separately from other

chemical waste streams.

If DL-Ethionine is mixed with other chemicals, the entire mixture must be treated as

hazardous waste, following the disposal protocol for the most hazardous component.

Containerization:

Place solid DL-Ethionine waste into a compatible, leak-proof, and sealable container.

Ensure the container is in good condition and suitable for holding hazardous chemical

waste.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"DL-Ethionine."

The label should also include the hazard classification (e.g., "Warning: Suspected of

Causing Cancer").

Indicate the date of waste generation and the responsible laboratory or personnel.

Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within the laboratory.
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This area should be secure, away from general laboratory traffic, and clearly marked as a

hazardous waste storage site.

Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the DL-Ethionine waste.

Alternatively, engage a licensed hazardous waste disposal company for proper off-site

treatment and disposal, often through incineration.[2]

Regulatory Consultation:

Always consult your institution's EHS guidelines and local hazardous waste regulations to

ensure full compliance.[3][4] Chemical waste disposal regulations can vary significantly by

jurisdiction.

Hazard Classification and Disposal Summary
The following table summarizes the key hazard information and disposal route for DL-
Ethionine.

Parameter Information Source

Chemical Name DL-Ethionine N/A

CAS Number 67-21-0 [5]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH351:

Suspected of causing cancer

[1]

Primary Disposal Route

Hazardous Waste Collection

via EHS or Licensed

Contractor

[6][7]

Prohibited Disposal Drain Disposal, General Trash [6]
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DL-Ethionine Disposal Workflow
The logical flow for the proper disposal of DL-Ethionine is illustrated in the diagram below. This

workflow emphasizes the decision points and required actions from the point of waste

generation to its final, compliant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DL-Ethionine | C6H13NO2S | CID 6205 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemicalbook.com [chemicalbook.com]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. ≥95% (TLC) | Sigma-Aldrich [sigmaaldrich.com]

6. chem.tamu.edu [chem.tamu.edu]

7. Chemical Carcinogens - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for DL-Ethionine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556036#dl-ethionine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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